![molecular formula C16H19N3O B5060211 N-[4-(dimethylamino)benzyl]-N'-phenylurea](/img/structure/B5060211.png)
N-[4-(dimethylamino)benzyl]-N'-phenylurea
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Description
N-[4-(dimethylamino)benzyl]-N'-phenylurea, commonly known as DMBU, is a small molecule that has been extensively studied for its potential applications in scientific research. DMBU is a urea derivative with a molecular weight of 282.39 g/mol and a chemical formula of C15H16N2O.
Mechanism of Action
Target of Action
Similar compounds, such as n-benzyl derivatives of tetramycin b, have been shown to possess high antifungal activity . Therefore, it’s plausible that N-[4-(dimethylamino)benzyl]-N’-phenylurea might also target fungal cells, but this needs further investigation.
Mode of Action
The exact mode of action of N-[4-(dimethylamino)benzyl]-N’-phenylurea is currently unknown due to the lack of specific studies on this compound. Based on the antifungal activity of similar compounds, it could potentially interfere with essential biological processes in fungal cells, such as cell wall synthesis or ergosterol biosynthesis
Biochemical Pathways
For instance, it could disrupt the synthesis of essential components of the fungal cell wall or membrane, leading to cell death .
Result of Action
If it acts as an antifungal agent, it could lead to the death of fungal cells, thereby preventing or treating fungal infections . .
properties
IUPAC Name |
1-[[4-(dimethylamino)phenyl]methyl]-3-phenylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-19(2)15-10-8-13(9-11-15)12-17-16(20)18-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQUQIANKVCMYCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CNC(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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